Cas no 70160-49-5 (Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate)

• Product Name: Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate
• CAS No: 70160-49-5
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• CID: 1093379
• PubChem ID: 12514884
• Update Time: 2025-11-02

Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate
• ethyl 5-methoxy-2-oxochromene-3-carboxylate
• 70160-49-5
• Ethyl5-methoxy-2-oxo-2H-chromene-3-carboxylate

• Inchi： 1S/C13H12O5/c1-3-17-12(14)9-7-8-10(16-2)5-4-6-11(8)18-13(9)15/h4-7H,3H2,1-2H3
• InChI Key： XZPPCJZLCSXNSE-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)OCC)=CC2C(=CC=CC1=2)OC)=O

Computed Properties

• Exact Mass: 248.06847348g/mol
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate

Comprehensive Guide to Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate (CAS No. 70160-49-5): Properties, Applications, and Market Insights

Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate (CAS No. 70160-49-5) is a specialized organic compound belonging to the coumarin derivative family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural features and versatile applications. With the increasing demand for bioactive molecules in drug discovery, 5-methoxy coumarin derivatives like this ester have become a focal point for researchers exploring novel therapeutic agents.

The molecular structure of Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate combines a coumarin core with an ester functional group at the 3-position and a methoxy substituent at the 5-position. This specific arrangement contributes to its interesting physicochemical properties, including moderate solubility in organic solvents and characteristic fluorescence properties common to coumarin-based compounds. The compound typically appears as a crystalline solid with a melting point range that makes it suitable for various synthetic applications.

In pharmaceutical research, Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate serves as a valuable intermediate for synthesizing more complex molecules. Recent studies have explored its potential as a precursor for developing antioxidant agents and anti-inflammatory compounds, addressing current health concerns about oxidative stress-related diseases. The coumarin scaffold is known to interact with various biological targets, making derivatives like this particularly interesting for medicinal chemistry applications.

The compound's applications extend beyond pharmaceuticals into material science, where its fluorescent properties are being investigated for potential use in organic light-emitting diodes (OLEDs) and fluorescent sensors. With the growing demand for eco-friendly materials, researchers are examining how coumarin derivatives can contribute to sustainable technologies. The methoxy and ester groups in this particular derivative offer opportunities for further chemical modifications to tune its optical properties.

Synthetic approaches to Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate typically involve the Pechmann condensation or Knoevenagel condensation reactions, with recent focus on developing more environmentally friendly protocols. Current trends in green chemistry have led to innovations in catalyst systems and solvent choices for producing such compounds with higher yields and lower environmental impact.

Market analysis indicates steady growth in demand for specialized coumarin derivatives, driven by pharmaceutical and material science applications. The global market for fine chemicals like 70160-49-5 is expected to expand as research into bioactive molecules intensifies. Quality standards for this compound typically require high purity levels (>98%), with HPLC being the preferred analytical method for verification.

Storage and handling of Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate should follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this material. The compound's stability under various conditions makes it suitable for long-term storage when kept in airtight containers away from light and moisture.

Recent scientific literature highlights novel applications of 5-methoxy coumarin esters in areas such as bioimaging probes and molecular sensors. These developments align with current research trends focusing on multifunctional molecules that combine therapeutic potential with diagnostic capabilities. The compound's structural features make it particularly suitable for such dual-purpose applications.

For researchers considering Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate for their projects, several commercial suppliers offer this compound in various quantities. Pricing typically reflects the purity grade and quantity ordered, with custom synthesis options available for modified derivatives. The compound's CAS registry number (70160-49-5) serves as a unique identifier for precise sourcing and regulatory compliance.

Future research directions for coumarin-3-carboxylate derivatives may explore their potential in emerging fields like theranostics (combined therapy and diagnostics) and smart materials. The compound's modifiable structure allows for the introduction of various functional groups to tailor properties for specific applications, making it a versatile building block in synthetic chemistry.

Analytical characterization of Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate typically involves spectroscopic methods including NMR, IR, and mass spectrometry. These techniques confirm the compound's structure and purity, essential for research applications. Recent advances in analytical instrumentation have improved the speed and accuracy of such characterizations.

In conclusion, Ethyl 5-methoxy-2-oxo-2H-chromene-3-carboxylate (CAS No. 70160-49-5) represents an important member of the coumarin derivative family with diverse applications in pharmaceutical research and material science. Its unique combination of structural features and physicochemical properties continues to make it a valuable compound for scientific investigation and industrial applications.